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Compound of Interest

Compound Name: Triisopropyl citrate

Cat. No.: B1609684 Get Quote

Essential Safety and Handling Guide for
Triisopropyl Citrate
This guide provides immediate safety, handling, and disposal protocols for Triisopropyl
citrate, designed for researchers, scientists, and drug development professionals. The

information is compiled to ensure safe laboratory practices and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
While some classifications under the Globally Harmonized System (GHS) have not identified

specific hazards for Triisopropyl citrate, it is crucial to handle the compound with care,

assuming potential for irritation based on related citrate compounds.[1][2] A comprehensive

personal protective equipment (PPE) strategy is essential to minimize exposure.

Recommended Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Triisopropyl citrate.
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Body Part
Personal Protective
Equipment

Purpose

Eyes

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and airborne particles.[3]

Face

Face shield (in addition to

goggles when handling larger

quantities or if there is a

significant splash risk).

Provides a barrier to protect

the entire face.[3][4]

Hands
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact with the

compound.[2][3]

Body Laboratory coat.

Protects skin and personal

clothing from contamination.[2]

[3]

Respiratory

Use in a well-ventilated area or

a chemical fume hood. For

nuisance exposures, a P95

(US) or P1 (EU EN 143)

particle respirator may be

used. For higher-level

protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.[2]

Minimizes inhalation of any

potential dust or aerosols.[3]

Feet Closed-toe shoes. Protects feet from spills.[3]

Glove Selection and Compatibility

Proper glove selection is critical. Always inspect gloves before use and use proper removal

techniques to avoid skin contact.[2] The following table provides general guidance on glove

material compatibility with citric acid, a related compound.
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Glove Material
Chemical Resistance Rating for Citric
Acid

Latex Excellent

Vinyl Good

Nitrile Excellent

This information is for reference, and it is recommended to consult the specific glove

manufacturer's resistance guide.[5]

Operational and Disposal Plans
Handling and Storage:

Always handle Triisopropyl citrate in a well-ventilated area, preferably within a chemical

fume hood.[3]

Avoid direct contact with skin and eyes by wearing the appropriate PPE.[3]

Minimize the creation of dust if handling a solid form.[3]

Wash hands thoroughly with soap and water after handling.[2][3]

Store in a tightly sealed container in a dry, well-ventilated place.[6]

Keep away from heat, sparks, and open flames.[6]

Store away from strong oxidizing agents.[7]

Spill Management: In case of a spill, evacuate personnel to a safe area.[8] Use personal

protective equipment and avoid breathing vapors, mist, or gas.[2]

For small spills: Absorb with an inert material (e.g., sand, silica gel) and place in a suitable

container for disposal.

For large spills (>200 L): Transfer by mechanical means, such as a vacuum truck, to a

salvage tank. Do not flush with water.[9]
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Prevent the spill from entering drains or waterways.[2][9]

Disposal Plan:

Product Disposal: Recover or recycle if possible. Disposal must be in accordance with local,

state, and federal regulations. It is the responsibility of the waste generator to determine the

proper waste classification and disposal method.[9]

Container Disposal: Drain the container thoroughly. After draining, vent in a safe place away

from sparks and fire. Do not puncture, cut, or weld uncleaned drums. The container may be

sent to a drum reclaimer.[9]

Contaminated PPE: Dispose of contaminated gloves and other PPE as chemical waste in

accordance with applicable laws and good laboratory practices.[2]

First Aid Measures
Exposure Route First Aid Procedure

In case of eye contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

In case of skin contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Wash with

plenty of soap and water.[2]

If inhaled

Remove to fresh air. If the victim has difficulty

breathing, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[6]

[9]

If swallowed

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[8]

Logical Workflow for Safe Handling
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The following diagram outlines the logical steps for the safe handling of Triisopropyl citrate in

a laboratory setting.

Workflow for Safe Handling of Triisopropyl Citrate

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Verify Fume Hood Operation

Don Appropriate PPE

Perform manipulations in Fume Hood

Weigh and transfer compound

Clean up work area

Dispose of waste properly

Doff PPE correctly

Wash hands thoroughly
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Click to download full resolution via product page

A logical workflow for the safe handling of Triisopropyl Citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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